Cas no 1805579-71-8 (4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid
• CAS No: 1805579-71-8
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 4882725
• Update Time: 2025-05-25

4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid

• Inchi： 1S/C7H3F3INO2/c8-5(9)3-2(7(13)14)1-12-6(10)4(3)11/h1,5H,(H,13,14)
• InChI Key： KLLKSNOVLAJXMC-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(=O)O)=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid (CAS No. 1805579-71-8)

4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid (CAS No. 1805579-71-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, particularly in the development of novel bioactive molecules.

The structural features of 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid make it a versatile intermediate in organic synthesis. Its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility is crucial in medicinal chemistry, where slight modifications can lead to significant changes in pharmacokinetic properties. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, addressing current trends in precision medicine and targeted therapies.

In the context of sustainable chemistry, 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid aligns with the growing demand for eco-friendly synthetic routes. Its fluorine-rich structure contributes to improved metabolic stability in drug candidates, a key consideration in modern pharmaceutical development. Industry experts frequently search for fluorinated pyridine synthesis methods, reflecting the compound's relevance in green chemistry initiatives. The iodo substituent also offers opportunities for cross-coupling reactions, a hot topic in catalysis research.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, are frequently analyzed in computational chemistry studies. With the rise of AI-driven drug design, molecular descriptors derived from 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid contribute to machine learning models predicting ADMET profiles. This intersection of cheminformatics and experimental data addresses common queries about structure-activity relationships in drug discovery pipelines.

From a commercial perspective, 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid caters to the expanding market for high-value intermediates. Suppliers often highlight its purity specifications and scalability, responding to industry needs for GMP-compliant starting materials. The compound's patent landscape is another area of interest, as evidenced by searches for intellectual property related to fluorinated heterocycles. Its applications in crop protection chemicals further broaden its industrial significance.

Analytical characterization of 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods address quality control concerns while providing structural insights valuable for crystal engineering applications. The compound's thermal stability and solubility profile are frequently evaluated parameters, particularly for researchers optimizing formulation strategies.

Emerging applications of 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carboxylic acid in material science include its use as a precursor for functionalized polymers and liquid crystals. This diversification reflects broader trends in multidisciplinary research, where molecular building blocks serve multiple industries. The compound's electronic properties also make it relevant for organic electronics development, answering growing interest in flexible materials for optoelectronic devices.